Cas no 2171292-73-0 (2-cyclobutyl-2-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid)
2-cyclobutyl-2-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-cyclobutyl-2-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid
- 2-cyclobutyl-2-{[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid
- 2171298-90-9
- EN300-1523114
- 2-cyclobutyl-2-{[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid
- 2-cyclobutyl-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid
- 2171680-19-4
- 2171292-73-0
- EN300-1544712
- EN300-1570793
-
- Inchi: 1S/C28H32N2O5/c31-26(30-25(27(32)33)17-6-5-7-17)18-12-14-19(15-13-18)29-28(34)35-16-24-22-10-3-1-8-20(22)21-9-2-4-11-23(21)24/h1-4,8-11,17-19,24-25H,5-7,12-16H2,(H,29,34)(H,30,31)(H,32,33)
- InChI Key: KFTFIHXQRPLPQO-UHFFFAOYSA-N
- SMILES: O=C(C1CCC(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)C1CCC1
Computed Properties
- Exact Mass: 476.23112213g/mol
- Monoisotopic Mass: 476.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
- Complexity: 753
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 105Ų
2-cyclobutyl-2-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1570793-0.05g |
2-cyclobutyl-2-{[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2171292-73-0 | 0.05g |
$2829.0 | 2023-07-10 | ||
| Enamine | EN300-1570793-0.1g |
2-cyclobutyl-2-{[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2171292-73-0 | 0.1g |
$2963.0 | 2023-07-10 | ||
| Enamine | EN300-1570793-0.25g |
2-cyclobutyl-2-{[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2171292-73-0 | 0.25g |
$3099.0 | 2023-07-10 | ||
| Enamine | EN300-1570793-0.5g |
2-cyclobutyl-2-{[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2171292-73-0 | 0.5g |
$3233.0 | 2023-07-10 | ||
| Enamine | EN300-1570793-1.0g |
2-cyclobutyl-2-{[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2171292-73-0 | 1.0g |
$3368.0 | 2023-07-10 | ||
| Enamine | EN300-1570793-2.5g |
2-cyclobutyl-2-{[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2171292-73-0 | 2.5g |
$6602.0 | 2023-07-10 | ||
| Enamine | EN300-1570793-5.0g |
2-cyclobutyl-2-{[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2171292-73-0 | 5.0g |
$9769.0 | 2023-07-10 | ||
| Enamine | EN300-1570793-10.0g |
2-cyclobutyl-2-{[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2171292-73-0 | 10.0g |
$14487.0 | 2023-07-10 | ||
| Enamine | EN300-1570793-50mg |
2-cyclobutyl-2-{[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2171292-73-0 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1570793-100mg |
2-cyclobutyl-2-{[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2171292-73-0 | 100mg |
$2963.0 | 2023-09-24 |
2-cyclobutyl-2-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 2-cyclobutyl-2-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid
Comprehensive Analysis of 2-Cyclobutyl-2-{(1S,4S)-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic Acid (CAS No. 2171292-73-0)
The compound 2-cyclobutyl-2-{(1S,4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid (CAS No. 2171292-73-0) is a sophisticated chiral building block widely utilized in peptide synthesis and medicinal chemistry. Its unique structure, featuring a cyclobutyl moiety and a Fmoc-protected amino group, makes it invaluable for designing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in targeted drug delivery and enzyme inhibition studies, aligning with the growing demand for precision medicine.
One of the standout features of 2-cyclobutyl-2-{(1S,4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid is its role in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a temporary protecting group for amines, enabling sequential peptide chain elongation—a technique critical for developing therapeutics like GLP-1 analogs and anticancer peptides. This aligns with trending searches such as "Fmoc-protected amino acids in drug discovery" and "peptide synthesis techniques 2024," reflecting industry focus on innovative methodologies.
From a structural perspective, the cyclohexylformamido segment enhances conformational rigidity, which is pivotal for improving binding affinity in receptor-ligand interactions. Computational chemists frequently explore derivatives of this compound for virtual screening campaigns, addressing popular queries like "AI-driven drug design tools" and "scaffold hopping strategies." Its chiral centers (1S,4S) further underscore its utility in asymmetric synthesis, a hot topic in organic chemistry forums.
Stability and solubility profiles of CAS No. 2171292-73-0 are also under scrutiny. Recent studies highlight its compatibility with green solvents (e.g., cyclopentyl methyl ether), resonating with the push for sustainable chemistry. Searches for "eco-friendly peptide coupling reagents" or "biodegradable protecting groups" often intersect with discussions about this compound’s environmental footprint.
In conclusion, 2-cyclobutyl-2-{(1S,4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid represents a nexus of innovation across multiple disciplines. Its applications span from cutting-edge therapeutics to computational modeling, making it a staple in modern laboratories. As interest in personalized medicine and green chemistry grows, this compound’s relevance will only amplify.
2171292-73-0 (2-cyclobutyl-2-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)